N-methyl-5-(methylamino)pentanamide hydrochloride
Overview
Description
N-methyl-5-(methylamino)pentanamide hydrochloride is a chemical compound with the molecular formula C7H17ClN2O and a molecular weight of 180.6757 g/mol . This compound is an amide, characterized by the presence of a carbonyl group (C=O) linked to a nitrogen atom. Amides are known for their high boiling points and solubility in water due to hydrogen bonding .
Preparation Methods
The synthesis of N-methyl-5-(methylamino)pentanamide hydrochloride typically involves the reaction of N-methyl-5-(methylamino)pentanoic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with methylamine to yield the desired amide. The reaction conditions generally include anhydrous solvents and controlled temperatures to ensure high yield and purity. Industrial production methods may involve similar steps but on a larger scale, with additional purification processes to meet regulatory standards.
Chemical Reactions Analysis
N-methyl-5-(methylamino)pentanamide hydrochloride can undergo various chemical reactions, including:
Oxidation: This compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids.
Reduction: Reduction reactions can convert the amide group to an amine using reagents like lithium aluminum hydride.
Substitution: The amide can undergo nucleophilic substitution reactions, where the amide nitrogen can be replaced by other nucleophiles under appropriate conditions.
Common reagents and conditions for these reactions include acidic or basic environments, specific catalysts, and controlled temperatures. The major products formed depend on the type of reaction and the reagents used .
Scientific Research Applications
N-methyl-5-(methylamino)pentanamide hydrochloride has several scientific research applications:
Chemistry: It is used as an intermediate in organic synthesis, particularly in the preparation of more complex molecules.
Biology: The compound can be used in studies involving amide bond formation and hydrolysis, which are crucial in understanding protein chemistry.
Medicine: Research into its potential pharmacological properties, such as its interaction with biological targets, is ongoing.
Mechanism of Action
The mechanism of action of N-methyl-5-(methylamino)pentanamide hydrochloride involves its interaction with specific molecular targets. The amide group can form hydrogen bonds with various biological molecules, influencing their structure and function. The exact pathways and molecular targets depend on the specific application and the biological system being studied .
Comparison with Similar Compounds
N-methyl-5-(methylamino)pentanamide hydrochloride can be compared with other amides such as:
N-methylpentanamide: Similar in structure but lacks the additional methylamino group, which may affect its reactivity and applications.
N-methylvaleramide: Another similar compound with slight structural differences that can influence its chemical properties and uses.
Properties
CAS No. |
2758002-28-5 |
|---|---|
Molecular Formula |
C7H17ClN2O |
Molecular Weight |
180.7 |
Purity |
91 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
